N1-(4-fluorobenzyl)-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)oxalamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N'-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]oxamide
• InChI: InChI=1S/C25H26F2N4O3/c26-19-9-7-18(8-10-19)16-28-24(32)25(33)29-17-22(23-6-3-15-34-23)31-13-11-30(12-14-31)21-5-2-1-4-20(21)27/h1-10,15,22H,11-14,16-17H2,(H,28,32)(H,29,33)
• InChI Key: VNUKGNOCDZGERX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(CNC(=O)C(=O)NCC3=CC=C(C=C3)F)C4=CC=CO4
• Molecular Formula: C25H26F2N4O3
• Molecular Weight: 468.5 g/mol

Description

N1-(4-fluorobenzyl)-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C25H26F2N4O3 and its molecular weight is 468.505. The purity is usually 95%.
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Scientific Research Applications

• Antipsychotic Potential : The compound 6-aminomethyl-4,5,6,7-tetrahydrobenzo[b]furan-4-ones, bearing similar structural elements to the queried chemical, has shown potential as an antipsychotic agent. These compounds have been evaluated for their affinity for dopamine and serotonin receptors, indicating their potential effectiveness as neuroleptic drugs (Raviña et al., 2000).

• Catalytic Activity in Chemical Synthesis : N,N'-Bis(furan-2-ylmethyl)oxalamide, a related compound, enhances the catalytic activity in copper-catalyzed N-arylation of anilines and secondary amines. This suggests its utility in the synthesis of various (hetero)aryl amines, valuable in pharmaceutical manufacturing (Bhunia et al., 2017).

• Potential Antidepressant and Antianxiety Effects : Derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine have been investigated for antidepressant and antianxiety effects. This highlights the potential of structurally similar compounds in mental health treatments (Kumar et al., 2017).

• Neuroinflammation Imaging : Compounds with structural similarities have been developed for PET imaging of neuroinflammation markers like colony-stimulating factor 1 receptor (CSF1R), which is critical in understanding neurodegenerative diseases such as Alzheimer’s (Lee et al., 2022).

• Serotonin Receptor Imaging : The development of radioligands for serotonin 5-HT1A receptors is another application, aiding in the study of neuropsychiatric disorders through imaging techniques (Plenevaux et al., 2000).

• G-Protein-Coupled Receptor Targeting : The exploration of compounds for targeting G-protein-coupled receptors, such as orexin receptors, indicates their potential in addressing compulsive behaviors and eating disorders (Piccoli et al., 2012).